Cas no 1291855-21-4 (methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

Methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carboxylate is a synthetic organic compound featuring a benzothiazine core with a 1,1-dioxo functional group, enhancing its stability and reactivity. The 2-ethoxy phenyl substitution at the 4-position contributes to its unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The methyl ester group at the 2-position offers versatility for further derivatization. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s robust synthetic accessibility and functional group compatibility underscore its utility in exploratory synthesis.

methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate structure

1291855-21-4 structure

Product Name:methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

CAS No:1291855-21-4

MF:C₁₈H₁₇NO₅S

MW:359.3963

CID:5344486

Update Time:2025-06-07

methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4H-1,4-Benzothiazine-2-carboxylic acid, 4-(2-ethoxyphenyl)-, methyl ester, 1,1-dioxide
- methyl 4-(2-ethoxyphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
- methyl 4-(2-ethoxyphenyl)-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide
- methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
- STL096026
- methyl 4-(2-ethoxyphenyl)-1,1-dioxo-1lambda6,4-benzothiazine-2-carboxylate
- Inchi： 1S/C18H17NO5S/c1-3-24-15-10-6-4-8-13(15)19-12-17(18(20)23-2)25(21,22)16-11-7-5-9-14(16)19/h4-12H,3H2,1-2H3
- InChI Key： UZXQSTQSQMWEPJ-UHFFFAOYSA-N
- SMILES： S1(C(C(=O)OC([H])([H])[H])=C([H])N(C2=C([H])C([H])=C([H])C([H])=C2OC([H])([H])C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C12)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 624
XLogP3: 3
Topological Polar Surface Area: 81.3

methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3411-4313-2μmol	methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate	1291855-21-4	2μmol	$57.0	2023-09-10
Life Chemicals	F3411-4313-5μmol	methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate	1291855-21-4	5μmol	$63.0	2023-09-10
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Life Chemicals	F3411-4313-1mg	methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate	1291855-21-4	1mg	$54.0	2023-09-10
Life Chemicals	F3411-4313-2mg	methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate	1291855-21-4	2mg	$59.0	2023-09-10
Life Chemicals	F3411-4313-3mg	methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate	1291855-21-4	3mg	$63.0	2023-09-10
Life Chemicals	F3411-4313-4mg	methyl 4-(2-ethoxyphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate	1291855-21-4	4mg	$66.0	2023-09-10
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